N-(3,4-difluorophenyl)-3,5-dimethylbenzamide

• IUPAC Name: N-(3,4-difluorophenyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C15H13F2NO/c1-9-5-10(2)7-11(6-9)15(19)18-12-3-4-13(16)14(17)8-12/h3-8H,1-2H3,(H,18,19)
• InChI Key: AYJCQMHRERHHNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC(=C(C=C2)F)F)C
• Molecular Formula: C15H13F2NO
• Molecular Weight: 261.27 g/mol

Description

Synthesis Analysis

The synthesis of N-(3,4-difluorophenyl)-3,5-dimethylbenzamide and related compounds typically involves condensation reactions of appropriate amines and acid chlorides or other activating agents. While specific methods for this compound were not directly found, analogous processes involve the reaction of difluorobenzoyl chloride with various amines under controlled conditions to yield the desired benzamides (Zhang Zho, 2014; Zheng Su, 2003).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and spectroscopic methods, provides insights into the geometry, intermolecular interactions, and electronic configuration of benzamides. Studies on similar compounds highlight the impact of substituents like fluorine on molecular aggregation, showcasing short C–H⋯F interactions and complex C–F/C–H disorder (P. Mocilac, I. A. Osman, J. Gallagher, 2016).

Chemical Reactions and Properties

Benzamides, including fluorinated variants, participate in various chemical reactions, such as amide bond formation, substitution reactions influenced by the fluorine atoms, and interactions leading to the formation of complex molecular structures. The reactivity can be modulated by the presence of fluorine, affecting the electron distribution and reactivity patterns (Niall Hehir, John F. Gallagher, 2023).

Physical Properties Analysis

The physical properties of this compound, such as melting and boiling points, solubility, and crystallinity, are influenced by its molecular structure. Fluorine atoms can enhance the compound's thermal stability and alter its solubility in organic solvents. Studies on related compounds demonstrate the significance of molecular design on properties like solubility and thermal behavior (Hossein Behniafar, Sara Haghighat, 2006).

Chemical Properties Analysis

The chemical properties of benzamides are characterized by their reactivity towards nucleophiles, electrophiles, and other reagents. The difluorophenyl and dimethylbenzamide groups contribute to the compound's unique reactivity profile, affecting processes like nucleophilic substitution and hydrolysis. The presence of fluorine can also influence the acidity of adjacent hydrogen atoms, leading to specific reaction pathways and intermediates (A. Pyrih et al., 2023).

Mechanism of Action

Target of Action

Compounds with similar structures, such as ticagrelor, have been found to target the p2y12 receptor . This receptor plays a crucial role in platelet aggregation, a key process in blood clotting .

Mode of Action

Ticagrelor acts as a reversible P2Y12 receptor antagonist, blocking the action of adenosine diphosphate (ADP) and inhibiting platelet aggregation .

Biochemical Pathways

Related compounds have been shown to impact the adp-induced platelet aggregation pathway . This pathway plays a critical role in thrombosis, and its inhibition can prevent thrombotic events.

Pharmacokinetics

Its major active metabolite, AR-C124910XX, is formed by O-deethylation .

Result of Action

Based on the action of similar compounds, it may result in the inhibition of platelet aggregation, potentially preventing thrombotic events .